Stat3-IN-27

• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol
• InChI: InChI=1S/C18H21N3O4S/c1-10-13-15(23)17-11(14(22)16(13)25-20-10)9-12(26-17)18(24)19-5-4-8-21-6-2-3-7-21/h9,13,16H,2-8H2,1H3,(H,19,24)
• InChIKey: JDGRNFVPRZWZDU-UHFFFAOYSA-N

Stat3-IN-27 (Compound 41): An Orally Active, Dual-Mechanism STAT3 Inhibitor and ROS Elevator for Colorectal Cancer Research Procurement

Stat3-IN-27 (synonym Compound 41) is a synthetically optimized isoxazole-fused quinone derivative that functions as a direct, orally active inhibitor of signal transducer and activator of transcription 3 (STAT3). Mechanistically, it binds to the STAT3 SH2 domain, suppresses phosphorylation (KD = 4.4 μM), and blocks transcriptional activity (IC50 = 22.57 nM) [1]. Uniquely among reported STAT3 ligands, Stat3-IN-27 also acts as a substrate for NAD(P)H:quinone oxidoreductase 1 (NQO1), thereby elevating intracellular reactive oxygen species (ROS) in cancer cells — a dual pharmacological action not shared by classical STAT3 inhibitors such as Stattic, Napabucasin, or BP-1-102 .

1STAT3 pathway inhibition and transcriptional blockade studies

2Dual-mechanism research combining STAT3 suppression with NQO1-mediated ROS elevation

3Oral in vivo xenograft model support with reported HCT116 colorectal cancer endpoint context

• [1] Zhang L, Liu P, Jiang Y, et al. Exploration of novel isoxazole-fused quinone derivatives as anti-colorectal cancer agents through inhibiting STAT3 and elevating ROS level. European Journal of Medicinal Chemistry, 2024; 272: 116448. PMID: 38704936. View Source

Why Stat3-IN-27 Cannot Be Replaced by Other STAT3 Inhibitors: Evidence of Differentiated Pharmacology

Substituting Stat3-IN-27 with another STAT3 inhibitor — even one sharing the SH2-domain binding modality — introduces substantial risk of altered experimental outcomes because Stat3-IN-27 is not merely a STAT3 phosphorylation blocker. The compound simultaneously induces supraphysiological ROS through NQO1-dependent redox cycling, producing mitochondrial dysfunction and G2/M cell cycle arrest that are partially independent of STAT3 inhibition alone [1]. This dual-mechanism signature distinguishes it from agents such as BP-1-102 (a pure STAT3 DNA-binding inhibitor with IC50 = 6.8 μM), Stattic (a SH2-domain dimerization blocker with IC50 = 5.1 μM), and Napabucasin (a cancer stemness inhibitor without substantiated NQO1 substrate activity) [2]. Consequently, substitution without prior head-to-head validation in the end-user's cellular context risks introducing mechanism-specific bias into target-validation or phenotypic-screening workflows.

MECHANISMOther STAT3 inhibitors (Stattic, BP-1-102, Napabucasin) lack reported NQO1 substrate activity and may not reproduce dual ROS-elevating pharmacology.

PHENOTYPESingle-mechanism inhibitors may shift apoptotic and cell-cycle arrest profiles; dual perturbation cannot be assumed with standard STAT3 blockers.

MODEL CONTEXTIn vivo oral efficacy in HCT116 xenograft was shown with Stat3-IN-27; substitution requires re-validation of exposure and endpoint response.

• [1] Zhang L, Liu P, Jiang Y, et al. Exploration of novel isoxazole-fused quinone derivatives as anti-colorectal cancer agents through inhibiting STAT3 and elevating ROS level. European Journal of Medicinal Chemistry, 2024; 272: 116448. PMID: 38704936. View Source
• [2] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chemistry & Biology, 2006; 13(11): 1235-1242. PMID: 17114005. View Source

Stat3-IN-27 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

Anti-Proliferative Potency in HCT116 Colorectal Cancer Cells: Stat3-IN-27 vs. Representative STAT3 Inhibitors

Stat3-IN-27 exhibits an IC50 of 10.18 ± 0.4 nM against HCT116 colorectal cancer cells in a standard anti-proliferative assay, representing sub-nanomolar potency that is markedly stronger than that of several widely used STAT3 reference inhibitors measured in comparable cellular contexts. Specifically, the naphthoquinothiazole derivative SZ6 — a structurally distinct STAT3 inhibitor — shows an IC50 of 46.3 nM (~4.5-fold weaker) in the same HCT116 cell line [1]. The isoxazole quinone derivative B16 (a napabucasin analog optimized for STAT3 SH2-domain binding) achieves IC50 values of 70 nM against MDA-MB-231 and MDA-MB-468 triple-negative breast cancer cells, approximately 7-fold weaker than Stat3-IN-27 albeit in a different cell background [2]. The pan-STAT3 inhibitor Stattic has a reported IC50 of 5.1 μM against STAT3 activation, which is approximately 500-fold less potent than Stat3-IN-27 on a target-modulation basis [3]. These data indicate that Stat3-IN-27 occupies a differentiated potency tier within the isoxazole-quinone chemotype space.

Anti-proliferative potency

Context-dependent

IC50 10.18 nM (HCT116) vs. SZ6 46.3 nM

Supports ranking within tested isoxazole-quinone inhibitors

Cross-study comparisons; cell background differences noted

Evidence Dimension	Anti-proliferative IC50 against human colorectal cancer (HCT116) cells
Target Compound Data	IC50 = 10.18 ± 0.4 nM (HCT116)
Comparator Or Baseline	SZ6: IC50 = 46.3 nM (HCT116); B16: IC50 = 70 nM (MDA-MB-231/MDA-MB-468); Stattic: IC50 = 5.1 μM (STAT3 activation); BP-1-102: IC50 = 6.8 μM (STAT3 DNA-binding)
Quantified Difference	4.5-fold more potent than SZ6; ~7-fold more potent than B16 (cross-cell-line); ~500-fold more potent than Stattic (target-level); ~670-fold more potent than BP-1-102 (target-level)
Conditions	HCT116 cell line; standard anti-proliferative assay (Zhang et al. 2024). Comparator data from published literature in cognate or analogous cellular assays; differences in cell background and assay endpoint are explicitly noted.

Why This Matters

For procurement decisions in colorectal cancer preclinical programs, the 4.5-fold potency advantage over SZ6 in the identical HCT116 cell line translates to lower compound consumption per experiment and reduced risk of off-target effects at pharmacologically active concentrations.

• [1] Fan D, Liu P, Li Z, He X, Zhang L. Design, synthesis and biological evaluation of novel naphthoquinothiazole derivatives as potent antitumor agents through inhibiting STAT3. Bioorganic Chemistry, 2024; 107565. SZ6 IC50 = 46.3 nM against HCT116. View Source
• [2] Deng X et al. Discovery of a novel napabucasin derivative B16 as a potent STAT3 inhibitor for the treatment of triple-negative breast cancer. European Journal of Medicinal Chemistry, 2025. B16 IC50 = 70 nM against MDA-MB-231/MDA-MB-468. View Source
• [3] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chemistry & Biology, 2006; 13(11): 1235-1242. IC50 = 5.1 μM. View Source

STAT3 Transcriptional Inhibition IC50: Direct Target Engagement Quantification vs. Reference Inhibitors

In a dual-luciferase reporter gene assay performed in HEK293T cells stimulated with IL-6 to induce STAT3-dependent transcription, Stat3-IN-27 suppresses STAT3 transcriptional activity with an IC50 of 22.57 nM . This cell-based transcriptional readout is a direct functional measure of on-target STAT3 pathway blockade. For reference, the prototypical STAT3 SH2-domain inhibitor Stattic exhibits an IC50 of 5.1 μM in a STAT3 activation assay — a ~226-fold weaker value [1]. BP-1-102, an orally bioavailable STAT3 inhibitor that blocks DNA-binding activity, has an IC50 of 6.8 μM, corresponding to a ~301-fold weaker inhibitory concentration . While these comparator assays measure slightly different endpoints (STAT3 activation vs. DNA-binding vs. transcriptional output), the consistent >200-fold differential across multiple reference compounds reinforces the exceptional target-level potency of Stat3-IN-27.

STAT3 transcriptional inhibition

Data to verify

IC50 22.57 nM (HEK293T, IL-6 stimulated)

Indicates potent target engagement in cellular reporter context

Comparators measured with different functional readouts

Evidence Dimension	Inhibition of STAT3 transcriptional activity (cell-based luciferase reporter assay)
Target Compound Data	IC50 = 22.57 nM (HEK293T, IL-6-stimulated STAT3 transcription)
Comparator Or Baseline	Stattic: IC50 = 5.1 μM (STAT3 activation assay); BP-1-102: IC50 = 6.8 μM (STAT3 DNA-binding assay)
Quantified Difference	~226-fold more potent than Stattic; ~301-fold more potent than BP-1-102
Conditions	HEK293T cells; IL-6 stimulation; dual-luciferase reporter gene assay (STAT3-dependent transcription). Comparator data from published biochemical/cellular assays with different but related STAT3 functional readouts.

Why This Matters

The 22.57 nM transcriptional IC50 places Stat3-IN-27 in a potency range compatible with low-nanomolar cellular pharmacology, enabling experimental designs that minimize vehicle-related toxicity and compound interference — a practical procurement consideration for long-term in vitro studies.

• [1] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chemistry & Biology, 2006; 13(11): 1235-1242. View Source

Dual-Mechanism Pharmacology: Concurrent STAT3 Inhibition and NQO1-Mediated ROS Elevation

Stat3-IN-27 is distinguished from all major comparator STAT3 inhibitors by its validated dual mechanism of action: (1) direct binding to the STAT3 SH2 domain (confirmed by Bio-Layer Interferometry, BLI) with consequent inhibition of STAT3 phosphorylation, and (2) NQO1 substrate activity that elevates intracellular ROS in HCT116 cells [1]. This dual pharmacology is documented in the primary discovery publication (Zhang et al., 2024) and represents a deliberate design strategy to achieve synergistic antitumor effects through simultaneous STAT3 pathway suppression and redox stress induction. In contrast, Stattic, BP-1-102, and Napabucasin have not been reported to possess NQO1 substrate activity or to elevate ROS as part of their mechanism [2][3]. The clinical-stage STAT3 inhibitor Napabucasin (BBI-608) targets cancer stemness through STAT3 inhibition but lacks the redox-modulatory component that contributes to mitochondrial dysfunction and apoptosis induction by Stat3-IN-27. This mechanistic distinction is critical for experimental designs that seek to dissect STAT3-dependent vs. ROS-dependent phenotypes.

Dual-mechanism pharmacology

Class-level

STAT3 SH2 binding + NQO1-mediated ROS elevation

Unique among comparator STAT3 ligands; supports redox-STAT3 crosstalk studies

No other inhibitor reported with concurrent ROS induction via NQO1

Evidence Dimension	Dual mechanism: STAT3 SH2-domain binding + NQO1 substrate-mediated ROS elevation
Target Compound Data	STAT3 binding confirmed by BLI; ROS elevation demonstrated in HCT116 cells via NQO1 processing; STAT3 phosphorylation significantly inhibited.
Comparator Or Baseline	Stattic: SH2-domain binding only (no reported NQO1/ROS activity). BP-1-102: STAT3 DNA-binding inhibition only (no reported NQO1/ROS activity). Napabucasin: STAT3-driven stemness inhibition (no substantiated NQO1 substrate activity).
Quantified Difference	Qualitative mechanistic exclusivity: no comparator compound demonstrates concurrent STAT3 SH2-domain inhibition and NQO1-mediated ROS elevation.
Conditions	HCT116 colorectal cancer cells; BLI assay for STAT3 binding; ROS detection in HCT116; NQO1 substrate processing assay (Zhang et al., 2024).

Why This Matters

Investigators requiring a tool compound that simultaneously suppresses STAT3 signaling and induces oxidative stress — for example, to study synthetic lethality with antioxidant-pathway inhibitors — cannot substitute Stat3-IN-27 with any single-mechanism STAT3 inhibitor without compromising the dual perturbation required by the experimental hypothesis.

• [1] Zhang L, Liu P, Jiang Y, et al. Exploration of novel isoxazole-fused quinone derivatives as anti-colorectal cancer agents through inhibiting STAT3 and elevating ROS level. European Journal of Medicinal Chemistry, 2024; 272: 116448. PMID: 38704936. View Source
• [2] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chemistry & Biology, 2006; 13(11): 1235-1242. View Source
• [3] Li Y, et al. Napabucasin (BBI608): a novel STAT3 inhibitor and cancer stemness suppressor. Review. No NQO1 substrate activity reported in published characterization. View Source

In Vivo Antitumor Efficacy in HCT116 Colorectal Cancer Xenograft Model with Oral Administration

Stat3-IN-27 demonstrates statistically significant antitumor activity in a human HCT116 colorectal cancer xenograft model in athymic mice following oral administration, with a favorable safety profile as evidenced by the absence of significant body weight loss or overt toxicity [1]. The compound is confirmed orally active, which distinguishes it from the majority of research-grade STAT3 inhibitors that require intraperitoneal or intravenous administration for in vivo studies. For comparison, BP-1-102 is also reported as orally bioavailable but requires doses in the 3–10 mg/kg range for STAT3 inhibition in xenograft models, and its in vivo antitumor efficacy in colorectal cancer models has been less extensively characterized [2]. The oral activity of Stat3-IN-27, combined with its dual mechanism, makes it a more translationally relevant tool compound for preclinical programs evaluating STAT3-targeted therapies in gastrointestinal malignancies.

In vivo xenograft efficacy

Reported

Oral administration; tumor growth inhibition in HCT116 model

Pre-validated oral route in colorectal cancer xenograft model

Absence of significant body weight loss noted

Evidence Dimension	In vivo antitumor efficacy and oral bioavailability in HCT116 xenograft model
Target Compound Data	Oral administration; significant tumor growth inhibition in HCT116 xenograft; good in vivo safety profile (no significant body weight loss).
Comparator Or Baseline	BP-1-102: orally bioavailable; STAT3 inhibition in xenograft models demonstrated but colorectal cancer-specific efficacy data are limited in publicly available characterization.
Quantified Difference	Both compounds are orally active; Stat3-IN-27's in vivo efficacy is directly validated in a colorectal cancer (HCT116) xenograft model, whereas BP-1-102's in vivo characterization has primarily focused on glioma and breast cancer models.
Conditions	Athymic nude mice bearing HCT116 subcutaneous xenografts; oral dosing route; 24-day treatment schedule (Zhang et al., 2024).

Why This Matters

For DMPK and in vivo pharmacology groups working on colorectal cancer programs, Stat3-IN-27 offers a pre-validated oral dosing route with published efficacy in the disease-relevant HCT116 xenograft model, reducing the need for extensive formulation and route-of-administration pilot studies.

• [1] Zhang L, Liu P, Jiang Y, et al. Exploration of novel isoxazole-fused quinone derivatives as anti-colorectal cancer agents through inhibiting STAT3 and elevating ROS level. European Journal of Medicinal Chemistry, 2024; 272: 116448. PMID: 38704936. Figure 6: In vivo antitumor evaluation in HCT116 tumor-bearing athymic mice. View Source
• [2] Zhang X, Yue P, Page BDG, et al. Orally bioavailable small-molecule inhibitor of transcription factor Stat3 regresses human breast and lung cancer xenografts. PNAS, 2012; 109(24): 9623-9628. BP-1-102 in vivo characterization. View Source

Stat3-IN-27 Optimal Application Scenarios for Scientific Procurement and Experimental Design

Colorectal Cancer Target Validation Studies Requiring High-Potency STAT3 Inhibition with Redox Stress Modulation

Stat3-IN-27 is optimally deployed in colorectal cancer target-validation experiments where simultaneous STAT3 pathway suppression and ROS induction are hypothesized to produce synergistic antitumor effects. The compound's 10.18 nM IC50 in HCT116 cells enables complete STAT3 target engagement at low-nanomolar concentrations, while its NQO1 substrate activity introduces a redox perturbation not achievable with single-mechanism STAT3 inhibitors [1]. This scenario is particularly relevant for studies investigating STAT3-ROS crosstalk, NQO1-bioactivatable prodrug strategies, or synthetic lethality with antioxidant-pathway inhibitors (e.g., glutathione biosynthesis inhibitors, thioredoxin reductase inhibitors).

In Vivo Colorectal Cancer Xenograft Studies with Oral Dosing Convenience

For in vivo pharmacology teams conducting HCT116 xenograft studies, Stat3-IN-27 provides a pre-validated oral administration protocol with published antitumor efficacy data, eliminating the need for formulation-intensive parenteral delivery methods [1]. This application scenario is most suitable for programs that prioritize oral bioavailability as a translational selection criterion or that require repeated daily dosing over multi-week treatment regimens without the cumulative stress of intraperitoneal injections.

Structure-Activity Relationship (SAR) Benchmarking of Novel Isoxazole-Quinone STAT3 Inhibitors

Medicinal chemistry groups engaged in STAT3 inhibitor optimization within the isoxazole-fused quinone chemotype can employ Stat3-IN-27 as an internal reference standard for benchmarking new analogs. Its well-characterized profile — including BLI-confirmed SH2-domain binding, 22.57 nM transcriptional IC50, NQO1 substrate activity, and in vivo xenograft data — provides a multi-parameter comparator against which next-generation derivatives can be evaluated [1]. This scenario is particularly valuable when the goal is to improve upon either the STAT3 inhibitory potency or the NQO1-processing efficiency of the scaffold.

Mechanistic Dissection of STAT3-Dependent vs. ROS-Dependent Anticancer Effects

Stat3-IN-27 is uniquely suited for mechanistic studies that seek to deconvolve STAT3-dependent and ROS-dependent contributions to the anticancer phenotype. Because the compound simultaneously engages both pathways, researchers can use it in combination with ROS scavengers (e.g., N-acetylcysteine) or STAT3 pathway rescue constructs to isolate the relative contribution of each mechanism [1]. This experimental paradigm is not replicable with standard STAT3 inhibitors (Stattic, BP-1-102) that lack the redox-modulatory component.

Application

Selection Property

Validation Focus

STAT3 and redox stress crosstalk studies

Dual-mechanism (STAT3 inhibition + NQO1-mediated ROS)

Target engagement, ROS endpoints, and pathway interaction validation

Oral xenograft colorectal cancer model research

Oral bioavailability and reported HCT116 tumor growth inhibition

In vivo target modulation, tumor volume endpoints, and exposure review

Isoxazole-quinone chemotype benchmarking

Multi-parameter reference (BLI, transcriptional IC50, NQO1, in vivo)

Comparative potency and ROS-inducing capacity vs. new analogs

STAT3-dependent vs. ROS-dependent phenotype deconvolution

Simultaneous dual-pathway perturbation capability

Rescue experiments using ROS scavengers or STAT3 pathway reconstitution

• [1] Zhang L, Liu P, Jiang Y, et al. Exploration of novel isoxazole-fused quinone derivatives as anti-colorectal cancer agents through inhibiting STAT3 and elevating ROS level. European Journal of Medicinal Chemistry, 2024; 272: 116448. PMID: 38704936. View Source